Furfuryl isopropyl sulfide
Overview
Description
Furfuryl isopropyl sulfide is a compound that can be synthesized from furfuryl mercaptan, which is known for its roasted-coffee aroma. The synthesis of various furfuryl sulfides, including the isopropyl variant, has been achieved by reacting furfuryl mercaptan with different alcohols. These compounds, including this compound, are characterized by their distinct grassy or spicy odors, which differ from the aroma of the parent mercaptan .
Synthesis Analysis
The synthesis of furfuryl sulfides involves the reaction of furfuryl mercaptan with alcohols. In the case of this compound, isopropanol would be the alcohol used in the reaction. The study on furfuryl sulfides does not specifically mention this compound, but it can be inferred that the synthesis follows a similar pathway as other alkyl furfuryl sulfides .
Molecular Structure Analysis
The molecular structure of this compound would consist of a furfuryl group attached to an isopropyl sulfide group. The infrared spectra of furfuryl sulfides have been studied, and a medium band at 1130 cm^-1 has been identified as characteristic of the furfuryl sulfide group. This information can be useful in identifying and confirming the presence of this compound .
Chemical Reactions Analysis
While the specific chemical reactions of this compound are not detailed in the provided papers, the general reactivity of furfuryl alcohol, a related compound, has been studied. Furfuryl alcohol can undergo metabolic activation to form DNA-reactive and mutagenic compounds through the action of sulfotransferases (SULTs). This process leads to the formation of DNA adducts, which have been studied in various mouse models . Although this compound is not directly studied, the reactivity of furfuryl alcohol suggests that sulfides derived from it may also undergo metabolic transformations.
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound are not explicitly provided in the papers. However, the odor of furfuryl sulfides has been described as grassy or spicy, which is a notable physical property that distinguishes these compounds from furfuryl mercaptan . The chemical properties of furfuryl alcohol, which is structurally related to this compound, include its ability to form DNA adducts upon metabolic activation, indicating a potential for mutagenicity . The synthesis of furfuryl alcohol from xylose in the presence of a sulfonated H-β zeolite catalyst in alcohol media, as described in one study, suggests that this compound could potentially be synthesized in a similar manner, although this is not explicitly stated .
Scientific Research Applications
Bio-Based Molecule Synthesis
Furfuryl isopropyl sulfide, a derivative of furfural, plays a role in the production of bio-based molecules. The synthesis of isopropyl levulinate from furfural demonstrates its potential in renewable chemistry. Furfural, a biomass-derived feedstock, can be transformed into alkyl levulinates like isopropyl levulinate, which are valuable in sectors such as biofuels and transportation fuels. This application reduces soot formation in engines, highlighting its environmental benefits (Gómez Bernal et al., 2019).
Catalysis and Undergraduate Research
In educational contexts, this compound is used in undergraduate research projects, particularly in catalysis studies. Projects like the hydrogenation of furfural demonstrate the compound's relevance in green chemistry and sustainability. Such research initiatives help in retaining students in the physical sciences and prepare them for advanced scientific careers (Welch, 2020).
Polymer Modification
This compound is instrumental in the modification of polypropylene films for capacitors. This method involves grafting furfuryl sulfide to control the microstructure of films, improving their electrical properties like breakdown strength and reducing conductivity. This advancement has potential applications in power systems and electronic devices (Zhao et al., 2022).
Food Safety and Efficacy
In the food industry, this compound derivatives are assessed for their safety and efficacy as flavorings in animal feed. The European Food Safety Authority (EFSA) has evaluated these compounds for their potential hazards and utility, ensuring consumer safety and environmental protection (Efsa Panel on Additives & Hogstrand, 2016).
Material Science and Engineering
The compound plays a role in material science, particularly in the fabrication and modification of metal sulfides. These materials have diverse applications in renewable energy, such as in electrocatalytic and photocatalytic water splitting. This compound contributes to the development of these materials, enhancing their performance and sustainability (Chandrasekaran et al., 2019).
Safety and Hazards
In case of contact with skin or eyes, it is recommended to wash off immediately with plenty of water for at least 15 minutes . If inhaled, remove to fresh air . If ingested, clean mouth with water and drink afterwards plenty of water . It is also recommended to get medical attention immediately if symptoms occur .
Mechanism of Action
Target of Action
Furfuryl isopropyl sulfide is a chemical compound used primarily as a flavoring agent . .
Mode of Action
As a flavoring agent, it may interact with olfactory receptors to produce a specific aroma .
Biochemical Pathways
Furfural, a related compound, has been studied for its potential to be converted into bio-chemicals through chemo- and bio-catalysis .
Pharmacokinetics
It is known that the compound is insoluble in water but soluble in organic solvents
Result of Action
Safety data sheets indicate that exposure to the compound can cause symptoms such as difficulty in breathing, headache, dizziness, tiredness, nausea, and vomiting .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound is combustible and should be kept away from heat, sparks, open flames, and hot surfaces . It should also be stored in a well-ventilated place .
properties
IUPAC Name |
2-(propan-2-ylsulfanylmethyl)furan |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12OS/c1-7(2)10-6-8-4-3-5-9-8/h3-5,7H,6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WCHRNAKORAINOJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SCC1=CC=CO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5047665 |
Source
|
| Record name | Furfuryl isopropyl sulfide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5047665 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Colourless liquid; burnt, roasted, garlic, savory, coffee-like |
Source
|
| Record name | Furfuryl isopropyl sulfide | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
| URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1009/ | |
| Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
| Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Boiling Point |
79.00 to 80.00 °C. @ 12.00 mm Hg |
Source
|
| Record name | 2-[(Isopropylthio)methyl]furan | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0036181 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Solubility |
Insoluble in water,soluble in organic solvents, Miscible at room temperature (in ethanol) |
Source
|
| Record name | Furfuryl isopropyl sulfide | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
| URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1009/ | |
| Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
| Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
1.013-1.020 (20°) |
Source
|
| Record name | Furfuryl isopropyl sulfide | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
| URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1009/ | |
| Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
| Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
CAS RN |
1883-78-9 |
Source
|
| Record name | 2-[[(1-Methylethyl)thio]methyl]furan | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1883-78-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Furfuryl isopropyl sulfide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001883789 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Furan, 2-[[(1-methylethyl)thio]methyl]- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Furfuryl isopropyl sulfide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5047665 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Furan, 2-[[(1-methylethyl)thio]methyl] | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.107.090 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | FURFURYL ISOPROPYL SULFIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5OTT266RL5 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | 2-[(Isopropylthio)methyl]furan | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0036181 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Benzyl-2,6-diazaspiro[3.4]octane](/img/structure/B155002.png)
